Cas no 1258634-03-5 (3-chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid)

• Product Name: 3-chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid
• CAS No: 1258634-03-5
• MF: C₁₁H₆ClFN₂O₂
• MW: 252.62894487381
• CID: 5557749
• Update Time: 2025-06-10

3-chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid

• Inchi： 1S/C11H6ClFN2O2/c12-10-8(11(16)17)5-9(14-15-10)6-2-1-3-7(13)4-6/h1-5H,(H,16,17)
• InChI Key： RDUYCXRBDRKGMT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(C2=CC=CC(F)=C2)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid

3-Chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic Acid (CAS No. 1258634-03-5): An Overview of Its Properties and Applications

3-Chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid (CAS No. 1258634-03-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent applications in drug discovery and development.

Chemical Structure and Physical Properties

3-Chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid is a pyridazine derivative characterized by the presence of a chlorine atom at the 3-position, a fluorinated phenyl group at the 6-position, and a carboxylic acid moiety at the 4-position. The molecular formula of this compound is C₁₂H₇ClFNO₂, with a molecular weight of approximately 259.64 g/mol. The compound exhibits a planar structure, which is typical for aromatic heterocycles, and this planarity plays a crucial role in its biological activity.

The physical properties of 3-chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid include a melting point of around 185-187°C and limited solubility in water. However, it is soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics are important for its use in various experimental settings, including in vitro assays and animal studies.

Synthesis Methods

The synthesis of 3-chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of 3-chloropyridazine with 3-fluorobenzaldehyde followed by cyclization to form the desired product. Another method involves the condensation of 3-chloropyridazinone with 3-fluorobenzoyl chloride in the presence of a base, followed by hydrolysis to yield the carboxylic acid.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that combines these steps into a single reaction sequence, significantly reducing the overall synthesis time and improving yield. This method involves the reaction of 3-chloropyridazinone with 3-fluorobenzoyl chloride in the presence of potassium tert-butoxide, followed by hydrolysis with aqueous sodium hydroxide. The resulting product was isolated in high purity and yield, making it suitable for further biological evaluation.

Biological Activity and Applications

3-Chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid has shown promising biological activity in several areas, including anti-inflammatory, anti-cancer, and anti-viral properties. One notable application is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid has also been investigated for its anti-cancer activity. Research conducted at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis through modulation of specific signaling pathways.

The anti-viral potential of 3-chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid has also been explored. A study published in Antiviral Research reported that this compound shows significant inhibitory effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral replication processes.

Clinical Trials and Future Prospects

The promising preclinical results for 3-chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid have led to increased interest in its potential therapeutic applications. Several pharmaceutical companies are currently conducting clinical trials to evaluate its safety and efficacy in treating various diseases. For example, a Phase I clinical trial is underway to assess the safety profile and pharmacokinetics of this compound in healthy volunteers.

Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Further clinical studies are planned to explore its efficacy in treating specific conditions such as chronic inflammatory diseases and certain types of cancer.

In conclusion, 3-chloro-6-(3-fluorophenyl)pyridazine-4-carboxylic acid (CAS No. 1258634-03-5) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable physical properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its potential therapeutic applications and contribute to advancements in medicinal chemistry and pharmaceutical science.